3-({3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}carbonyl)-6-methyl-2(1H)-pyridinone

• IUPAC Name: 3-[3-[2-(4-fluorophenyl)ethyl]piperidine-1-carbonyl]-6-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C20H23FN2O2/c1-14-4-11-18(19(24)22-14)20(25)23-12-2-3-16(13-23)6-5-15-7-9-17(21)10-8-15/h4,7-11,16H,2-3,5-6,12-13H2,1H3,(H,22,24)
• InChI Key: RLXRTQPSIOSZMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C(=O)N1)C(=O)N2CCCC(C2)CCC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

The compound “3-({3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}carbonyl)-6-methyl-2(1H)-pyridinone” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals, and a pyridinone group, which is a type of pyridine derivative. The presence of a fluorophenyl group suggests that the compound might have interesting chemical properties, as fluorine atoms are often used in medicinal chemistry to modify the behavior of molecules.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure. These properties could include things like melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the exact structure of the compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s hard to predict the exact safety and hazards associated with this compound.

Future Directions

The future directions for a compound like this would likely involve further study to determine its physical and chemical properties, its biological activity, and potential applications. This could include testing in various biological systems, studying its reactivity with other chemicals, and potentially modifying its structure to improve its properties.